Cas no 869948-06-1 (4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 869948-06-1
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• MDL: MFCD03423485
• CID: 3111668
• PubChem ID: 17060521
• Update Time: 2025-05-19

4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• VS-06435
• 869948-06-1
• H22750
• BBL017724
• 3-[(1-methylpyrrol-2-yl)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• STK475937
• SB63019
• AKOS003357763
• ALBB-003364
• MFCD03423485

• MDL： MFCD03423485
• Inchi： 1S/C11H14N4S/c1-3-6-15-10(12-13-11(15)16)8-9-5-4-7-14(9)2/h3-5,7H,1,6,8H2,2H3,(H,13,16)
• InChI Key： JKJHALCWZBNECS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2=CC=CN2C)N1CC=C

Computed Properties

• Exact Mass: 234.09391764Da
• Monoisotopic Mass: 234.09391764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol

4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol: Chemical Profile and Recent Advances

The compound with CAS No 869948-06-1, known as 4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, including the presence of an allyl group, a pyrrole ring, and a triazole-thiol moiety. These functional groups contribute to its versatile chemical properties and potential applications in drug design and material science.

Structural Analysis: The molecule's core structure consists of a 1,2,4-triazole ring fused with a thiol group at position 3. The triazole ring is further substituted at positions 4 and 5 with an allyl group and a (1-methylpyrrol-2-yl)methyl group, respectively. This arrangement creates a highly conjugated system that enhances the compound's stability and reactivity. The triazole-thiol moiety is particularly noteworthy due to its potential to form hydrogen bonds and participate in metal coordination.

Chemical Properties: Recent studies have highlighted the compound's exceptional stability under various conditions. Its thiol group imparts redox activity, making it a promising candidate for applications in redox-sensitive systems. Additionally, the presence of the pyrrole ring introduces aromaticity and electron-donating properties, which can influence the compound's electronic behavior. The allyl group further enhances the molecule's conjugation, potentially leading to improved electronic communication across the structure.

Synthesis and Characterization: The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Researchers have employed various strategies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic methods. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been utilized to confirm the compound's structure and purity.

Biological Activity: Recent findings suggest that this compound exhibits significant biological activity in vitro. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines. Furthermore, preliminary data indicate that it may possess anti-tumor properties by modulating key signaling pathways involved in cancer cell proliferation.

Applications in Drug Design: Given its unique combination of functional groups and promising biological activity, this compound has emerged as a valuable lead molecule in drug discovery programs. Researchers are exploring its potential as a scaffold for developing novel therapeutic agents targeting various diseases such as cancer, inflammation, and neurodegenerative disorders.

Environmental Impact: Assessments of the compound's environmental fate have revealed that it undergoes rapid degradation under aerobic conditions. This suggests that it has minimal persistence in natural environments when properly managed during industrial processes.

In conclusion, 4-Allyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazole-3-thiol represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its structural complexity combined with favorable chemical properties positions it as a key player in future research endeavors aimed at developing innovative solutions in medicine and materials science.